![molecular formula C15H13BrO3 B113441 4-(2-Bromoethoxy)-4'-hydroxybenzophenone CAS No. 79578-62-4](/img/structure/B113441.png)
4-(2-Bromoethoxy)-4'-hydroxybenzophenone
Overview
Description
4-(2-Bromoethoxy)-4'-hydroxybenzophenone, also known as 4-BEHP, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of about 200°C. 4-BEHP is a versatile compound with a range of properties that make it useful for various applications.
Scientific Research Applications
Oxidative Thermal Degradation
4-(2-Bromoethoxy)-4'-hydroxybenzophenone's derivative, 2-bromophenol, was studied for its oxidative thermal degradation. This research found various products like dibenzo-p-dioxin and dibromodibenzofuran, highlighting the compound's behavior under high-temperature conditions (Evans & Dellinger, 2005).
High-Temperature Pyrolysis
Another study focused on the high-temperature pyrolysis of 2-bromophenol, demonstrating the formation of products like dibenzo-p-dioxin and bromonaphthalene, which helps in understanding the compound's thermal stability and degradation products (Evans & Dellinger, 2003).
Metabolic Pathways Analysis
In a metabolic pathways study, a derivative of this compound, 4-Bromo-2,5-dimethoxyphenethylamine, was analyzed in different species, including humans. This provides insights into the metabolism and potential toxic effects of related compounds (Carmo et al., 2005).
Photooxidative Behavior in Polymers
Research on the photooxidative behavior of 2-hydroxybenzophenone stabilizers in polyolefin films, related to this compound, reveals their effectiveness in polymer stabilization under various conditions, contributing to the understanding of material durability (Allen et al., 1993).
Synthesis Processes
The compound's synthesis, such as through esterification and Fries rearrangement, was explored for efficient production, which is crucial for industrial applications (Yadav & George, 2008).
Antioxidant Effects
Studies on bromophenols, like those derived from red algae, show significant antioxidant activities. These findings can be extrapolated to understand the potential antioxidant effects of this compound's derivatives (Olsen et al., 2013).
Mechanism of Action
Target of Action
It’s important to note that the compound is a derivative of benzophenone, which is often used in the synthesis of pharmaceuticals and other organic compounds .
Mode of Action
The mode of action of 4-(2-Bromoethoxy)-4’-hydroxybenzophenone involves a reaction known as the Williamson Ether Synthesis . In this reaction, an alkyl halide (or sulfonate) undergoes nucleophilic substitution (SN2) by an alkoxide to give an ether . This reaction is most effective with primary alkyl halides or methyl halides .
properties
IUPAC Name |
[4-(2-bromoethoxy)phenyl]-(4-hydroxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO3/c16-9-10-19-14-7-3-12(4-8-14)15(18)11-1-5-13(17)6-2-11/h1-8,17H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEVHOJCNGNSULG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)OCCBr)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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